8-[(2E)-2-(5-bromo-2-oxo-1,2-dihydro-3H-indol-3-ylidene)hydrazinyl]-7-(2-methoxyethyl)-3-methyl-3,7-dihydro-1H-purine-2,6-dione

• Molecular Formula: C17H16BrN7O4
• Molecular Weight: 462.3 g/mol
• IUPAC Name: 8-[(5-bromo-2-hydroxy-1H-indol-3-yl)diazenyl]-7-(2-methoxyethyl)-3-methylpurine-2,6-dione
• InChI: InChI=1S/C17H16BrN7O4/c1-24-13-12(15(27)21-17(24)28)25(5-6-29-2)16(20-13)23-22-11-9-7-8(18)3-4-10(9)19-14(11)26/h3-4,7,19,26H,5-6H2,1-2H3,(H,21,27,28)
• InChI Key: LXZTZVWGEDOQKW-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C(=O)NC1=O)N(C(=N2)N=NC3=C(NC4=C3C=C(C=C4)Br)O)CCOC

Description

The compound 8-[(2E)-2-(5-bromo-2-oxo-1,2-dihydro-3H-indol-3-ylidene)hydrazinyl]-7-(2-methoxyethyl)-3-methyl-3,7-dihydro-1H-purine-2,6-dione is a purine-derived molecule featuring:

• A 5-bromo-2-oxoindole moiety linked via an (E)-hydrazinyl group.
• A purine-2,6-dione core with a 3-methyl substitution and a 7-(2-methoxyethyl) side chain.

Comparison with Similar Compounds

Structural and Functional Comparison with Analogous Compounds

The following table summarizes key structural analogs and their distinguishing features:

Compound ID / Reference	Substituents (Purine Positions)	Hydrazinyl-Linked Group	Molecular Weight	Notable Properties / Activities
Target Compound	- N3 : Methyl - N7 : 2-Methoxyethyl	5-Bromo-2-oxo-1,2-dihydro-3H-indol-3-ylidene	~477.3 (calc.)	No explicit activity data provided
Analog 1	- N1, N3 : Methyl - N7 : 2-Methylprop-2-enyl	5-Bromo-2-oxoindol-3-ylidene	~467.3	Structural similarity; lipophilic N7 group
Analog 2	- N1, N3 : Methyl - N7 : Ethyl	5-Bromo-2-hydroxybenzylidene	421.3	Altered aromatic moiety; lower MW
Analog 3	- N7 : Benzyl - C8 : Chloro	None (chloro substituent at C8)	~343.3	Simpler purine core; halogenated
Analog 4	- N3 : Methyl - N7 : Isobutyl	4-Methoxyphenylethylidene	~370.4	Increased lipophilicity
Analog 5	- N7 : 2-Hydroxyphenyl-oxoethyl - C8 : Bromo	None	~439.2	Brominated purine; polar side chain
Analog 6	- N1, N3 : Methyl - N7 : Phenethyl	5-Bromo-2-hydroxybenzylidene	~497.1	Bulky N7 group; predicted CCS 214.4 Ų

Key Structural Variations and Implications

Purine Core Modifications

• N1/N3 Substitutions : Methyl groups at N1/N3 (Analog 1, 2, 6) enhance steric hindrance compared to the target compound’s single N3-methyl group .
• N7 Side Chains :
  • Hydrophilic groups (e.g., 2-methoxyethyl in the target compound) may improve solubility versus lipophilic substituents like isobutyl or phenethyl .
  • Ethyl (Analog 2) and benzyl (Analog 3) groups alter pharmacokinetic profiles .

Hydrazinyl-Linked Moieties

• Indole vs.
• Halogenation : Bromine at C5 (target compound) or C8 (Analog 5) may influence electronic properties and binding affinity .